N-(4-bromo-2-chlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17BrClN3OS/c18-12-4-5-16(15(19)10-12)20-17(24)22-8-6-21(7-9-22)13-2-1-3-14(23)11-13/h1-5,10-11,23H,6-9H2,(H,20,24)
• InChI Key: RZFGRZRHRPENAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)O)C(=S)NC3=C(C=C(C=C3)Br)Cl
• Molecular Formula: C17H17BrClN3OS
• Molecular Weight: 426.8 g/mol

Description

N-(4-bromo-2-chlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BCTP and is known for its ability to modulate the activity of certain receptors in the brain.

Scientific Research Applications

BCTP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to modulate the activity of certain receptors in the brain, such as the 5-HT1A receptor and the dopamine D3 receptor. This modulation has been shown to have potential therapeutic applications for a variety of neurological disorders, including depression, anxiety, and addiction.

Mechanism of Action

The mechanism of action of BCTP involves its ability to bind to and modulate the activity of certain receptors in the brain. Specifically, BCTP has been shown to act as an antagonist at the 5-HT1A receptor and as a partial agonist at the dopamine D3 receptor. This modulation of receptor activity has been shown to have a variety of effects on neurotransmitter release and neuronal signaling, which in turn can have therapeutic applications for neurological disorders.
Biochemical and Physiological Effects:
BCTP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in certain brain regions, which can have implications for addiction and other neurological disorders. It has also been shown to decrease the release of serotonin, which can have implications for depression and anxiety. Additionally, BCTP has been shown to have effects on the activity of certain ion channels, which can have implications for neuronal signaling and synaptic plasticity.

Advantages and Limitations for Lab Experiments

BCTP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. Additionally, it has been well-studied and its mechanism of action is well-understood, which can facilitate further research. However, there are also limitations to the use of BCTP in lab experiments. It has a relatively short half-life and can be difficult to administer in vivo. Additionally, its effects can be dose-dependent, which can complicate experimental design.

Future Directions

There are several future directions for research on BCTP. One potential avenue of research is the development of more selective and potent analogs of BCTP that can modulate receptor activity with greater specificity and efficacy. Additionally, there is potential for the use of BCTP in combination with other drugs for the treatment of neurological disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of BCTP and its potential therapeutic applications.